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Compound of Interest |

Compound Name: 4-methyl-1-phenyl-1H-Pyrazole
CAS No.: 14766-43-9
Cat. No.: B089377

Get Quote

A Note on Isomeric Specificity: The nomenclature "4-methyl-1-phenyl-1H-pyrazole"” specifies
a precise arrangement of substituents on the pyrazole ring. However, in chemical databases
and literature, several isomers are commonly encountered and sometimes ambiguously
referenced. This guide will focus on the physicochemical properties of key, well-documented
iIsomers to provide a comprehensive and accurate resource for researchers, scientists, and
drug development professionals. The primary isomers discussed are 1-methyl-4-phenyl-1H-
pyrazole, 3-methyl-1-phenyl-1H-pyrazole, and 4-methyl-3-phenyl-1H-pyrazole. All data will be
clearly attributed to the specific isomer to ensure scientific clarity.

Introduction: The Significance of the Pyrazole
Scaffold

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent
nitrogen atoms. This structural motif is of paramount importance in medicinal chemistry,
forming the core of numerous approved pharmaceutical agents.[1][2] Pyrazole derivatives
exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic,
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antimicrobial, and anticancer properties.[2] The physicochemical properties of these
compounds, such as solubility, lipophilicity, and crystal packing, are critical determinants of their
pharmacokinetic and pharmacodynamic profiles. Understanding these characteristics is
therefore fundamental to the design and development of new therapeutic agents. This guide
provides a detailed examination of the key physicochemical properties of methyl-phenyl-
pyrazole isomers, offering insights into their measurement and relevance in a drug discovery
context.

Core Physicochemical Properties

The substitution pattern of the methyl and phenyl groups on the pyrazole ring significantly
influences the molecule's physicochemical characteristics. The following sections detail these
properties for the most relevant isomers, with data summarized for comparative analysis.

Molecular Structure and Identification

The foundational attributes of the key isomers are presented below.

1-methyl-4-phenyl-  3-methyl-1-phenyl-  4-methyl-3-phenyl-

Property
1H-pyrazole[3] 1H-pyrazole[4] 1H-pyrazole[5]
CAS Number 10199-69-6 1128-54-7 13808-62-3
Molecular Formula CioH10N2 CioH10N2 CioH10N2
Molecular Weight 158.20 g/mol 158.20 g/mol 158.20 g/mol
1-methyl-4- 3-methyl-1- 4-methyl-3-phenyl-1H-
IUPAC Name Y Y yrepneny
phenylpyrazole phenylpyrazole pyrazole
CN1C=C(C=N1)C2=C CC1=NN(C=C1)C2=C Cclcn[nH]cl-
SMILES

C=CcC=C2 C=CcC=C2 clccececl

Physical State and Thermal Properties

The melting and boiling points are critical indicators of the purity and physical state of a
compound under ambient conditions. These properties are influenced by the intermolecular
forces, molecular symmetry, and crystal packing efficiency of the isomers.
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Property Value Isomer Source
) ) 1-methyl-4-phenyl-1H-
Melting Point 102 °C [1]
pyrazole
Boiling Point Not available

Note: Experimental melting and boiling point data for 3-methyl-1-phenyl-1H-pyrazole and 4-
methyl-3-phenyl-1H-pyrazole are not readily available in the searched literature.

Solubility and Lipophilicity

Solubility in both aqueous and organic media is a crucial parameter for drug candidates,
affecting absorption, distribution, metabolism, and excretion (ADME). Lipophilicity, often
expressed as the octanol-water partition coefficient (LogP), is a key measure of a compound's
propensity to partition into non-polar environments.

Property Value Isomer Note

1-methyl-4-phenyl-1H-
XLogP3 (Computed) 1.9 [3]
pyrazole

3-methyl-1-phenyl-1H-
XLogP3 (Computed) 2.3 [4]
pyrazole

4-methyl-3-phenyl-1H-
LogP (Computed) 2.385 [5]
pyrazole

Note: Experimental solubility data is not consistently available. The computed LogP values

suggest that these isomers are moderately lipophilic.

Spectroscopic and Spectrometric Characterization

Spectroscopic data provides unambiguous structural confirmation of the synthesized isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are powerful tools for elucidating the precise connectivity of
atoms in a molecule. The chemical shifts of the protons and carbons are sensitive to their local
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electronic environment, allowing for definitive isomeric assignment.

1H NMR Data for 3-methyl-1-phenyl-1H-pyrazole (400 MHz, CDCIs):[6]

0 7.79 ppm: Phenyl protons

0 7.64 ppm: Phenyl protons

0 7.41 ppm: Phenyl protons

0 7.23 ppm: Phenyl protons

0 6.23 ppm: Pyrazole ring proton

0 2.37 ppm: Methyl protons
13C NMR Data:
o Spectral data for 1-methyl-4-phenyl-1H-pyrazole is available.[3]

o Spectral data for 3-methyl-1-phenyl-1H-pyrazole is available.[4]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by
measuring the absorption of infrared radiation at specific vibrational frequencies.

» 3-methyl-1-phenyl-1H-pyrazole: Available IR spectral data indicates characteristic peaks for
C-H, C=C, and C=N bond vibrations.[4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a
compound. For all isomers, the molecular ion peak [M]* is expected at m/z 158, corresponding
to the molecular weight of CioH10Nz2.

e 1-methyl-4-phenyl-1H-pyrazole: GC-MS data is available.[3]
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e 3-methyl-1-phenyl-1H-pyrazole: GC-MS data shows a base peak at m/z 158 and significant
fragments at m/z 77 (phenyl) and 51.[4]

Synthesis and Reactivity

The synthesis of phenyl-methyl-pyrazoles typically involves the condensation of a hydrazine
derivative with a 1,3-dicarbonyl compound or an equivalent synthon. The specific starting
materials dictate the final substitution pattern of the pyrazole ring. For instance, the reaction of
phenylhydrazine with a suitably substituted (-diketone can yield the desired pyrazole core.
These compounds can serve as versatile intermediates in the synthesis of more complex
molecules, including those with applications in pharmaceuticals and materials science.[2][7]

Experimental Protocols

The following sections provide standardized methodologies for the determination of key
physicochemical properties.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid phase. It is a sharp, well-defined temperature for a pure crystalline solid.

Methodology (Capillary Method):

Sample Preparation: A small amount of the dry, crystalline compound is packed into a
capillary tube.

Instrumentation: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature range over which the sample melts is recorded.
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Workflow for Melting Point Determination.

Spectroscopic Analysis (NMR)

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei to provide
detailed information about the structure and chemical environment of atoms within a molecule.

Methodology (*H NMR):

o Sample Preparation: A few milligrams of the compound are dissolved in a deuterated solvent
(e.g., CDCIs).

e Analysis: The sample is placed in the NMR spectrometer.
» Data Acquisition: The *H NMR spectrum is acquired.

o Data Processing: The resulting spectrum is processed (Fourier transform, phasing, and
baseline correction) and chemical shifts, integration, and coupling patterns are analyzed to
elucidate the proton structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Phenyl-Methyl-Pyrazoles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089377/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-phenyl-methyl-pyrazoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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